Cas no 892773-81-8 (1-(3-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892773-81-8
• MF: C₁₇H₁₃FN₆O
• MW: 336.323125600815
• CID: 5423827
• Update Time: 2025-10-27

1-(3-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H13FN6O/c1-10-5-7-11(8-6-10)16-20-17(25-22-16)14-15(19)24(23-21-14)13-4-2-3-12(18)9-13/h2-9H,19H2,1H3
• InChI Key： RBRPVZGIYGXXMS-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC=CC(F)=C2)N=1

Additional information on 1-(3-fluorophenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

1-(3-Fluorophenyl)-4-3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl-1H-1,2,3-Triazol-5-Amine: A Comprehensive Overview

1-(3-Fluorophenyl)-4-3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl-1H-1,2,3-Triazol-5-Amine is a complex organic compound with the CAS registry number 892773-81-8. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a triazole ring and an oxadiazole ring, both of which are fused with aromatic systems containing fluorine and methyl substituents.

The synthesis of 1-(3-fluorophenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-[1,2,3]triazol[5]-amine involves multi-step reactions that typically include nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the optimization of these reactions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high selectivity.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that it exhibits antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has garnered attention in the field of neuroscience. Recent research has focused on understanding the binding mechanisms of this compound with target proteins using computational modeling techniques such as molecular docking and dynamics simulations.

The structural features of CAS 892773-81-8 play a crucial role in its pharmacokinetic properties. The presence of electron-withdrawing groups like fluorine enhances its solubility in polar solvents, which is beneficial for drug delivery applications. Furthermore, the rigid framework provided by the triazole and oxadiazole rings contributes to its stability under physiological conditions.

In terms of applications, this compound has been explored in various fields beyond pharmaceuticals. For example, it has been investigated as a potential precursor for advanced materials such as organic semiconductors and sensors. Its ability to form stable coordination complexes with metal ions makes it a valuable component in catalysis research.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis and application of CAS 892773-81-8. Researchers are increasingly adopting environmentally friendly solvents and catalysts to minimize waste and reduce ecological impact during production processes.

In conclusion, 1-(3-fluorophenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yli]-1H-[1,2,3]triazol[5]-amine (CAS 892773–81–8) is a versatile compound with significant potential across multiple disciplines. Its unique structure and promising biological activity make it a focal point for ongoing research aimed at unlocking its full potential in medicine and materials science.